Cas no 21827-92-9 (3,6-Pyridazinedione,1,2-diacetyltetrahydro-)

3,6-Pyridazinedione,1,2-diacetyltetrahydro- structure
21827-92-9 structure
Product Name:3,6-Pyridazinedione,1,2-diacetyltetrahydro-
CAS No:21827-92-9
MF:C8H10N2O4
MW:198.176002025604
CID:250230
PubChem ID:540371
Update Time:2025-04-19

3,6-Pyridazinedione,1,2-diacetyltetrahydro- Chemical and Physical Properties

Names and Identifiers

    • 3,6-Pyridazinedione,1,2-diacetyltetrahydro-
    • 1,4-diacetyltetrahydro-2,5-pyrazinedione
    • 1,2-diacetyl-1,2-dihydro-pyridazine-3,6-dione
    • 1,2-Diacetyl-perhydropyridazindion-3,6
    • 1,2-Diacetyl-pyridazodion-(3.6)
    • 1,2-Diacetyl-tetrahydro-pyridazin-3,6-dion
    • 1,2-diacetyl-tetrahydro-pyridazine-3,6-dione
    • 3,6-Pyridazinedione, 1,2-diacetyl-1,2-dihydro-
    • CTK0D9999
    • J-503973
    • 1,4-Diacetyl-2,5-diketopiperazine
    • SCHEMBL64071
    • AMY7026
    • 21827-92-9
    • DTXSID90337231
    • SY051121
    • FT-0753504
    • 12B-033
    • BCP19706
    • 3027-05-2
    • N,N'-Diacetylglycine Anhydride
    • 1,4-Diacetyl-2,5-piperazinedione
    • 1,4-diacetylpiperazine-2,5-dione
    • 1,4-Diacetyl-2,5-dioxopiperazine
    • N,N'-Diacetyl-2,5-dioxopiperazine
    • D1073
    • AKOS005069543
    • 2,5-Piperazinedione, 1,4-diacetyl-
    • 1,4-Diacetyl-2,5-piperazinedione, >=98% (HPLC)
    • N,N'-diacetyl-2,5-piperazinedione
    • A852457
    • CBBKKVPJPRZOCM-UHFFFAOYSA-
    • FT-0680053
    • MFCD00059789
    • 1,4-DIACETYL-PIPERAZINE-2,5-DIONE
    • N,N inverted exclamation mark -Diacetylglycine Anhydride
    • CS-0033721
    • D72581
    • InChI=1/C8H10N2O4/c1-5(11)9-3-8(14)10(6(2)12)4-7(9)13/h3-4H2,1-2H3
    • Inchi: 1S/C8H10N2O4/c1-5(11)9-3-8(14)10(6(2)12)4-7(9)13/h3-4H2,1-2H3
    • InChI Key: CBBKKVPJPRZOCM-UHFFFAOYSA-N
    • SMILES: O=C1CN(C(C)=O)C(CN1C(C)=O)=O

Computed Properties

  • Exact Mass: 198.06405680g/mol
  • Monoisotopic Mass: 198.06405680g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 291
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.4
  • Topological Polar Surface Area: 74.8Ų

Experimental Properties

  • Density: 1.375
  • Boiling Point: 424.4°Cat760mmHg
  • Flash Point: 216.6°C
  • Refractive Index: 1.526

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